
Quantifying transfection efficiency with a CPRG
assay

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Chlorophenol red b-D-

galactopyranoside

Cat. No.: B16345080

Get Quote

Application Note and Protocol
Topic: Quantifying Transfection Efficiency with a Chlorophenol Red-β-D-galactopyranoside

(CPRG) Assay
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Introduction
Transfection, the process of introducing nucleic acids into eukaryotic cells, is a cornerstone

technique in molecular biology. Quantifying the efficiency of this process is critical for

interpreting experimental results and optimizing delivery methods. One common method for

determining transfection efficiency involves the use of reporter genes. The E. coli lacZ gene,

which encodes the enzyme β-galactosidase, is a widely used reporter. When cells are

successfully transfected with a plasmid containing the lacZ gene, they express β-

galactosidase.

The CPRG assay provides a simple, sensitive, and quantitative method for measuring β-

galactosidase activity. This colorimetric assay uses Chlorophenol red-β-D-galactopyranoside
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(CPRG), a chromogenic substrate that is hydrolyzed by β-galactosidase. The enzymatic

reaction cleaves CPRG into galactose and chlorophenol red, a vibrant product whose

absorbance can be measured spectrophotometrically, providing a direct readout of enzyme

activity and, consequently, transfection efficiency.

Principle of the Assay
The CPRG assay is based on a straightforward enzymatic reaction. Cells are first transfected

with a vector carrying the lacZ gene. After an appropriate incubation period to allow for gene

expression, the cells are lysed to release the intracellular contents, including the newly

synthesized β-galactosidase. The cell lysate is then incubated with the CPRG substrate. The β-

galactosidase enzyme present in the lysate catalyzes the hydrolysis of CPRG, yielding

chlorophenol red. This product absorbs light maximally between 570 and 595 nm. The intensity

of the color produced is directly proportional to the amount of active β-galactosidase, which in

turn correlates with the efficiency of the initial transfection.
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Caption: Biochemical pathway of the CPRG assay for detecting β-galactosidase activity.
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Experimental Workflow
The overall workflow for quantifying transfection efficiency using the CPRG assay involves

several sequential stages: cell preparation and transfection, cell lysis to release the expressed

enzyme, the enzymatic reaction with the CPRG substrate, and finally, the quantitative

measurement of the colored product.
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1. Cell Seeding
Plate cells in a multi-well plate

(e.g., 96-well)

2. Transfection
Introduce lacZ-containing plasmid

into cells

3. Incubation
Allow 24-48 hours for gene

expression

4. Cell Lysis
Lyse cells to release

β-galactosidase

5. Assay Reaction
Add cell lysate to CPRG

reaction buffer

6. Incubation
Incubate at 37°C until color

develops (30 min - 4 hr)

7. Data Acquisition
Measure absorbance at 570-595 nm

using a plate reader

8. Analysis
Calculate transfection efficiency

relative to controls

Click to download full resolution via product page

Caption: Experimental workflow for the CPRG transfection efficiency assay.
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Detailed Protocol
This protocol is optimized for cells grown in a 96-well plate format but can be scaled as

needed.

Materials and Reagents
Equipment:

Humidified CO2 incubator (37°C)

Laminar flow hood

Microplate reader with 570-595 nm absorbance filter

Multichannel pipette

Standard laboratory pipettes and sterile tips

Consumables:

96-well flat-bottom cell culture plates

Sterile microcentrifuge tubes

Reagent reservoirs

Reagents:

Mammalian cell line of choice

Complete cell culture medium

lacZ-expressing plasmid vector

Transfection reagent (e.g., lipid-based)

Phosphate-Buffered Saline (PBS), sterile
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CPRG (Chlorophenol red-β-D-galactopyranoside)

Cell Lysis Buffer (e.g., 250 mM Tris-HCl pH 8.0, 0.1% Triton X-100)

Z-Buffer (10X Stock): 1.0 M NaH₂PO₄/Na₂HPO₄ (pH 7.4), 100 mM KCl, 10 mM MgSO₄,

500 mM β-mercaptoethanol (add fresh).

CPRG Substrate Solution (1X): Dilute 10X Z-Buffer to 1X with sterile water, then add

CPRG to a final concentration of 1 mg/mL.

Experimental Procedure
Step 1: Cell Seeding

One day prior to transfection, seed your cells in a 96-well plate at a density that will result in

70-90% confluency on the day of transfection.

For example, seed 2 x 10⁴ cells per well in 100 µL of complete culture medium.

Incubate overnight at 37°C in a humidified CO₂ incubator.

Step 2: Transfection

On the day of the experiment, prepare the transfection complexes according to the

manufacturer's protocol for your chosen transfection reagent. Typically, this involves diluting

the lacZ plasmid DNA and the reagent in serum-free medium.

Include appropriate controls:

Negative Control: Cells treated with transfection reagent only (no DNA).

Positive Control: A condition known to yield high transfection efficiency.

Untransfected Control: Cells that receive no treatment.

Remove the culture medium from the cells and add the transfection complexes.

Incubate for the recommended time (e.g., 4-6 hours), then replace the transfection medium

with fresh, complete culture medium.
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Step 3: Gene Expression

Return the plate to the incubator and allow 24 to 48 hours for the expression of the β-

galactosidase enzyme.

Step 4: Cell Lysis

Carefully aspirate the culture medium from each well.

Gently wash the cells once with 150 µL of sterile PBS.

Aspirate the PBS and add 50 µL of Cell Lysis Buffer to each well.

Incubate at room temperature for 15-30 minutes with gentle shaking to ensure complete

lysis.

Step 5: CPRG Assay

Prepare the 1X CPRG Substrate Solution immediately before use.

Add 100 µL of the 1X CPRG Substrate Solution to each well containing the cell lysate.

Incubate the plate at 37°C. Monitor for color development (yellow to red/purple). Incubation

times can range from 30 minutes to 4 hours, depending on the level of β-galactosidase

expression.

Step 6: Data Acquisition

Once sufficient color has developed, measure the absorbance of each well using a

microplate reader at a wavelength between 570 nm and 595 nm.

Use the "Untransfected Control" or "Negative Control" wells to blank the reader.

Data Presentation and Analysis
The raw absorbance values can be used to compare the relative transfection efficiencies

between different conditions. It is crucial to subtract the background absorbance from the

negative control wells.
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Table 1: Raw Absorbance Data (575 nm)
Condition Replicate 1 Replicate 2 Replicate 3 Average Std. Dev.

Untransfecte

d
0.045 0.048 0.046 0.046 0.002

Negative

Control

(Reagent

Only)

0.051 0.049 0.052 0.051 0.002

Transfection

Reagent A +

lacZ

0.854 0.882 0.861 0.866 0.014

Transfection

Reagent B +

lacZ

1.102 1.125 1.098 1.108 0.014

Positive

Control
1.250 1.281 1.265 1.265 0.016

Table 2: Background-Corrected Activity and Relative
Efficiency
To calculate the relative efficiency, first correct for background by subtracting the average

absorbance of the Negative Control. Then, normalize the results to the Positive Control, which

is set to 100% efficiency.

Formula: Relative Efficiency (%) = (Avg. Absorbance_Sample - Avg.

Absorbance_NegativeControl) / (Avg. Absorbance_PositiveControl - Avg.

Absorbance_NegativeControl) * 100
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Condition
Avg. Background-
Corrected Absorbance

Relative Transfection
Efficiency (%)

Transfection Reagent A + lacZ 0.815 67.1%

Transfection Reagent B + lacZ 1.057 87.1%

Positive Control 1.214 100.0%

To cite this document: BenchChem. [Quantifying transfection efficiency with a CPRG assay].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16345080/docs#quantifying-transfection-efficiency-
with-a-cprg-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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